Cas no 898767-92-5 (4-(3-Iodophenyl)-4-oxobutyronitrile)

• Product Name: 4-(3-Iodophenyl)-4-oxobutyronitrile
• CAS No: 898767-92-5
• MF: C₁₀H₈INO
• MW: 285.081094741821
• MDL: MFCD02260581
• CID: 869827
• PubChem ID: 24723849
• Update Time: 2025-04-19

4-(3-Iodophenyl)-4-oxobutyronitrile Chemical and Physical Properties

Names and Identifiers

• 4-(3-Iodophenyl)-4-oxobutanenitrile
• 4-(3-IODOPHENYL)-4-OXOBUTYRONITRILE
• 898767-92-5
• AKOS016019587
• MFCD02260581
• DTXSID60642248
• 4-(3-Iodophenyl)-4-oxobutyronitrile

• MDL： MFCD02260581
• Inchi： 1S/C10H8INO/c11-9-4-1-3-8(7-9)10(13)5-2-6-12/h1,3-4,7H,2,5H2
• InChI Key： CKSDLTRSGREVTG-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C(CCC#N)=O

Computed Properties

• Exact Mass: 284.96506g/mol
• Monoisotopic Mass: 284.96506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones